Cas no 16778-22-6 (3-Chloro-8-methoxyquinolin-4-ol)

• Product Name: 3-Chloro-8-methoxyquinolin-4-ol
• CAS No: 16778-22-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 121882
• PubChem ID: 28286176
• Update Time: 2025-10-28

3-Chloro-8-methoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-8-methoxyquinolin-4-ol
• 3-CHLORO-4-HYDROXY-8-METHOXYQUINOLINE
• 3-chloro-8-methoxy-1H-quinolin-4-one
• 4-Quinolinol,3-chloro-8-methoxy-
• 3-Chlor-8-methoxy-4-chinolinol
• 4-Quinolinol,3-chloro-8-methoxy
• MFCD07644520
• 3-Chloro-8-methoxyquinolin-4(1H)-one
• 4-Quinolinol, 3-chloro-8-methoxy-
• 16778-22-6
• DTXSID20651210
• J-650175

• Inchi： 1S/C10H8ClNO2/c1-14-8-4-2-3-6-9(8)12-5-7(11)10(6)13/h2-5H,1H3,(H,12,13)
• InChI Key： QBTBXSAXOFOZIA-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C(=CC=CC=2C1=O)OC

Computed Properties

• Exact Mass: 209.02400
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 42.35000
• LogP: 2.60240

Additional information on 3-Chloro-8-methoxyquinolin-4-ol

3-Chloro-8-methoxyquinolin-4-ol (CAS No. 16778-22-6): An Overview of Its Structure, Properties, and Applications

3-Chloro-8-methoxyquinolin-4-ol (CAS No. 16778-22-6) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-hydroxy-3-chloro-8-methoxyquinoline, is characterized by its quinoline core, which is a common scaffold in many biologically active molecules. The presence of a chlorine atom at the 3-position and a methoxy group at the 8-position imparts specific chemical and biological properties that make it an interesting candidate for various applications.

The molecular formula of 3-Chloro-8-methoxyquinolin-4-ol is C₁₀H₉ClNO₂, and its molecular weight is approximately 200.64 g/mol. The compound can be synthesized through various methods, including the reaction of 3-chloro-8-methoxyquinoline with an appropriate oxidizing agent to introduce the hydroxyl group at the 4-position. This synthetic route has been well-documented in the literature and can be optimized for large-scale production.

3-Chloro-8-methoxyquinolin-4-ol exhibits a range of physical and chemical properties that are crucial for its applications. It is a white to off-white solid with a melting point of around 150°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various formulations in pharmaceutical and chemical industries.

In terms of biological activity, 3-Chloro-8-methoxyquinolin-4-ol has been studied for its potential therapeutic applications. Recent research has highlighted its antimicrobial properties, particularly against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains.

Beyond its antimicrobial activity, 3-Chloro-8-methoxyquinolin-4-ol has also shown potential as an antiparasitic agent. Studies have demonstrated its efficacy against protozoan parasites such as Plasmodium falciparum, the causative agent of malaria. The compound's ability to inhibit parasite growth and replication suggests its potential use in antimalarial therapies. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic index.

In addition to its direct biological activities, 3-Chloro-8-methoxyquinolin-4-ol has been explored as a lead compound for drug discovery. Its quinoline scaffold can be modified through various functional group substitutions to generate analogs with enhanced potency and selectivity. For example, the introduction of additional substituents at different positions on the quinoline ring can significantly alter the compound's biological profile, making it a valuable starting point for medicinal chemistry efforts.

The safety profile of 3-Chloro-8-methoxyquinolin-4-ol is another important aspect that has been investigated. Preclinical studies have shown that it exhibits low toxicity in mammalian cells, making it a relatively safe candidate for further development. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety in human use.

In conclusion, 3-Chloro-8-methoxyquinolin-4-ol (CAS No. 16778-22-6) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.